Quality protein maize (QPM) has abundant γ-zein, which crosslinks itself and other zeins through disulfide bonding. The work aims to develop zein bioplastics with better functionality by using QPM zein. Physical properties of cast QPM zein films from QPM maize were compared with zein films from regular maize types and commercial zein, all without added plasticizers.

High levels of deoxynivalenol (DON) contamination in foods can raise health risks for enterohepatic diseases. Here we report our investigation into the trichothecenes (DON, 3-acetyl-deoxynivalenol, 15-acetyl-deoxynivalenol), zearalenone (ZEA) and nivalenol (NIV) showing in the wheats-processed noodles in Shandong, China (2019–2020).

The effect of genotype × environment (G × E) on oat protein structural characteristics and functionality was studied using three oat genotypes grown in three different environments across the Canadian Prairies.

Although the gelatinization property of isolated rice starch has been investigated in terms of its relationship to starch fine molecular structures, it remains unclear how these structures determine the gelatinization property of rice flour. The gelatinization properties of 10 rice flours with varying chain-length distributions were thus studied.

The high cost of enzyme preparation and the stable emulsion produced in the process limit the large-scale application of aqueous enzymatic method. In this study, a new aqueous enzymatic method for efficient peanut oil and protein extraction was optimized. And the composition, structure, and stability of the produced emulsions were characterized.

Aside from its various biomedical effects, γ-oryzanol is a biomarker for heat stress in rice (Oryza sativa L.). Recently, we found that a japonica cultivar Momiroman had the highest γ-oryzanol among 92 cultivars. In the present study, we aimed to detect the quantitative trait locus (QTLs) for the concentrations of cycloartenyl ferulate (1), 24-methylenecycloartanyl ferulate (2), and total γ-oryzanol in the populations from a cross between Momiroman and an indica cultivar Takanari.

Brosimum alicastrum seeds have been a common indigenous food source from southern Mexico to Bolivia for centuries. Yet, information on how roasting affects the nutrition of baked goods made from this seed powder is lacking. A study was conducted to determine nutritional properties of raw and roasted B. alicastrum seeds and sugar snap cookies made from composite flour with equal quantities of wheat and B. alicastrum seed.

Modification of plant proteins is often required to make them suitable substitutes for animal proteins in food applications. The effects of fermentation on the quality and functional properties of pea protein-enriched flour (PPEF) were evaluated in this study. PPEF was fermented by Aspergillus oryzae, Rhizopus oryzae, Rhizopus oligosporus, Lactobacillus plantarum, and Bacillus subtilis strains using solid-state and submerged fermentation (SSF and SmF, respectively).

The improvement of the physical, chemical, and sensorial parameters of parboiled rice is constantly sought by the industry. Thus, the objective was to evaluate the effects of infrared radiation heating temperature (80°C, 100°C, 120°C, and 140°C) and time (2, 6, 10, and 14 min) on starch gelatinization and technological, thermal, and pasting properties of parboiled rice.

Delayed harvest of spring wheat is a common occurrence in the Northern Great Plains region of North America, especially western Canada, as a result of inclement weather. This can have negative impacts on the yield, grade, and quality of wheat leading to financial loss for farmers and processing complications along the value chain. The objective of this study was to investigate the effects of delayed harvest on wheat quality, gluten strength, and gluten protein composition about which little is known. Four leading varieties of Western Canadian hard red spring bread wheat were grown in replicated trials at four locations, involving four harvest dates from physiological maturity to 6 weeks thereafter.